2-morpholin-4-ium-4-ylethyl 2-ethoxy-3-methoxybenzoate;chloride

• CAS No.: 22684-79-3
• Molecular Formula: C16H24ClNO5
• Molecular Weight: 345.8 g/mol
• IUPAC Name: 2-morpholin-4-ium-4-ylethyl 2-ethoxy-3-methoxybenzoate;chloride
• InChI: InChI=1S/C16H23NO5.ClH/c1-3-21-15-13(5-4-6-14(15)19-2)16(18)22-12-9-17-7-10-20-11-8-17;/h4-6H,3,7-12H2,1-2H3;1H
• InChI Key: BXCRODMTBPUBJI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC=C1OC)C(=O)OCC[NH+]2CCOCC2.[Cl-]

Description

2-morpholin-4-ium-4-ylethyl 2-ethoxy-3-methoxybenzoate;chloride is a chemical compound with a complex structure that includes a morpholine ring, an ethyl group, and a benzoate ester

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-morpholin-4-ium-4-ylethyl 2-ethoxy-3-methoxybenzoate;chloride typically involves the reaction of morpholine with ethyl 2-ethoxy-3-methoxybenzoate under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in a form suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

2-morpholin-4-ium-4-ylethyl 2-ethoxy-3-methoxybenzoate;chloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out to modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcome.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted compounds.

Scientific Research Applications

2-morpholin-4-ium-4-ylethyl 2-ethoxy-3-methoxybenzoate;chloride has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 2-morpholin-4-ium-4-ylethyl 2-ethoxy-3-methoxybenzoate;chloride involves its interaction with specific molecular targets and pathways. The compound may bind to certain proteins or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

6-ethoxy-4-N-(2-morpholin-4-ylethyl)-2-N-propan-2-yl-1,3,5-triazine-2,4-diamine:

2-morpholin-4-ium-4-ylethyl 2-[(9-methoxy-7-methyl-5-oxo-3a,4,4a,8a,9,9a-hexahydrofuro[3,2-g]chromen-4-yl)oxy]butanoate chloride: Another compound with a morpholine ring and similar functional groups.

Uniqueness

2-morpholin-4-ium-4-ylethyl 2-ethoxy-3-methoxybenzoate;chloride is unique due to its specific combination of functional groups and structural features, which confer distinct chemical and biological properties